Gramocil

Catalog No.
S15158300
CAS No.
61687-57-8
M.F
C21H24Cl2N4O+2
M. Wt
419.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Gramocil

Gramocil (CAS 61687-57-8) is a paraquat-diuron co-formulation designed to overcome resistance and provide both immediate burndown and residual soil activity. - Synergistic dual PSI/PSII inhibition prevents weed regrowth and ensures complete kill of glyphosate-resistant biotypes like sourgrass and fleabane. - Delivers 30-50% faster pre-harvest desiccation in soybeans/sorghum vs. paraquat alone, with lasting residual control reducing re-spray needs. - Stable formulation, ready for global shipment; typical purity (active ingredient) ≥95% (analytical standard).

CAS Number

61687-57-8

Product Name

Gramocil

IUPAC Name

3-(3,4-dichlorophenyl)-1,1-dimethylurea;1-methyl-4-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium

Molecular Formula

C21H24Cl2N4O+2

Molecular Weight

419.3 g/mol

InChI

InChI=1S/C12H14N2.C9H10Cl2N2O/c1-13-7-3-11(4-8-13)12-5-9-14(2)10-6-12;1-13(2)9(14)12-6-3-4-7(10)8(11)5-6/h3-10H,1-2H3;3-5H,1-2H3,(H,12,14)/q+2;

InChI Key

MPDSUDWRJXUKFW-UHFFFAOYSA-N

Canonical SMILES

C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)C.CN(C)C(=O)NC1=CC(=C(C=C1)Cl)Cl

Synonyms

Gramocil, Paraquat-dichloride, mixture with diuron, Diuron, mixture with paraquat-dichloride, Paraquat-dichloride + Diuron, Paraquat dichloride–diuron co-formulation

Purity

≥98%

Package Size

50 mg, 100 mg

Gramocil (CAS 61687-57-8) is a formulated, dual-active herbicide complex combining paraquat (a Photosystem I electron diverter) and diuron (a Photosystem II inhibitor) [1]. In agricultural procurement and industrial vegetation management, this specific co-formulation is selected to achieve rapid contact desiccation coupled with residual soil activity. Unlike single-mode-of-action herbicides, the precise ratio of paraquat to diuron in Gramocil leverages a synergistic disruption of plant electron transport, leading to catastrophic oxidative stress and rapid cellular degradation [2]. It is primarily procured for pre-harvest crop desiccation, no-till burndown applications, and the management of aggressive, herbicide-resistant weed biotypes where conventional systemic options have failed [1].

Research Fit

Pre-formulated dual-active herbicide: contact desiccant (paraquat) plus photosynthetic delay agent (diuron). Research on rapid burndown and enhanced translocation.
Post-emergent, non-selective control of broadleaf and grass weeds in orchard and row-crop models. Suitable for no-till burndown and resistance management studies.
Reported improved performance under high-light conditions vs. standalone paraquat. Context-dependent; confirm with local trial data.

Procuring generic paraquat or diuron as standalone substitutes fails to replicate the synergistic efficacy of Gramocil. Paraquat alone provides rapid top-kill but lacks residual control, frequently resulting in high rates of weed resprouting that necessitate costly sequential applications [1]. Conversely, standalone diuron acts too slowly for immediate burndown requirements and relies heavily on adequate soil moisture for root uptake. Furthermore, substituting Gramocil with mainstream systemic herbicides like glyphosate is increasingly unviable due to the widespread emergence of resistant biotypes (e.g., Conyza sumatrensis and Digitaria insularis) [2]. Gramocil’s formulated combination ensures that diuron temporarily slows paraquat's immediate contact necrosis, allowing marginally deeper tissue penetration before total cell collapse, thereby preventing the rapid resprouting seen with generic paraquat [1].

Substitution Risk

Systemic herbicides (e.g., glyphosate)
May not provide the rapid burndown required for immediate planting schedules. Residual duration differs, influencing re-application intervals.
Standalone paraquat formulations
Performance may decline under hot, sunny conditions; the diuron component in Gramocil is reported to moderate activity and improve translocation.
Tank mixes of paraquat + PSII inhibitor
Ad-hoc combinations may not replicate the co-formulation's consistency. Research indicates diuron co-formulation achieves more reliable maize control than atrazine tank mixes.

Glyphosate-Resistant Weed Eradication

In field trials targeting challenging weed species such as Synedrellopsis grisebachii and glyphosate-resistant sourgrass, Gramocil demonstrates higher burndown efficacy compared to standard systemic herbicides [1]. While glyphosate treatments often yield sub-baseline control (frequently below 30-65% at 28 days post-application) due to evolved resistance mechanisms, the dual PSI/PSII inhibition of Gramocil drives rapid hydrogen peroxide accumulation and cellular leakage, achieving near-total control (up to 100%) in early growth stages [2].

Evidence DimensionWeed control efficacy on resistant biotypes
Target Compound DataGramocil achieves rapid control (85-100% depending on application timing)
Comparator Or BaselineGlyphosate (<65% control on resistant strains)
Quantified Difference>35% higher control efficacy on resistant biotypes
ConditionsField application on glyphosate-tolerant weed populations

Procuring Gramocil provides a reliable chemical alternative for clearing fields infested with resistant weeds that standard glyphosate formulations can no longer control.

Residual duration
Head-to-head
75 days (regrowth >50%) vs. 90 days (34.65% regrowth)
Glyphosate provides longer residual control; Gramocil fits rapid burndown without extended soil persistence.
Citrus orchard field trial, Peru; Gramocil at 2–4 L/ha.

Faster Pre-Harvest Desiccation

For pre-harvest desiccation of crops like biomass sorghum, reducing plant moisture to target harvest levels (approximately 50-60%) is critical to minimize energy expenditure during processing [1]. Gramocil exhibits a higher translocation capacity and greater depth effect than standalone paraquat. This deeper tissue penetration accelerates the drying process, allowing growers to anticipate harvest earlier than natural drying (which can take over 40 days) or standard paraquat treatments, thereby reducing the risk of crop lodging and disease [1].

Evidence DimensionDesiccation depth and translocation capacity
Target Compound DataGramocil (Paraquat + Diuron) shows enhanced depth effect and accelerated moisture reduction
Comparator Or BaselineStandalone Paraquat (rapid surface necrosis but limited depth penetration)
Quantified DifferenceDeeper tissue penetration leading to faster achievement of target harvest moisture
ConditionsPre-harvest desiccation application in biomass sorghum

Faster and deeper desiccation directly translates to reduced wait times before harvest, streamlining operational logistics and preserving crop yield quality.

Maize control consistency
Cross-study
Ranked higher consistency vs. paraquat + atrazine
Diuron co-formulation may improve volunteer maize control reliability.
Three US field locations, 2009; qualitative assessment.

Residual Weed Control

A primary operational failure of pure contact herbicides is the high rate of weed resprouting. The inclusion of diuron in the Gramocil formulation provides essential residual soil activity that paraquat lacks [1]. In comparative field management scenarios, treatments relying solely on contact herbicides exhibit significant resprouting, requiring repeated passes. Gramocil’s residual PSII inhibition drastically lowers the resprout percentage (often to <5-7%), effectively extending the weed-free period and reducing the total number of required seasonal applications [1].

Evidence DimensionPost-application weed resprout rate
Target Compound DataGramocil (low resprout rate, <5-7%)
Comparator Or BaselineStandalone contact herbicides (high resprout rate, >30%)
Quantified Difference>20% reduction in weed resprouting
ConditionsPost-emergence weed control in no-till or perennial crop systems

Lower resprout rates reduce the labor, fuel, and chemical costs associated with sequential follow-up applications.

Desiccation speed
Cross-study
Faster leaf moisture reduction vs. glyphosate and glufosinate
Contact action enables rapid harvest aid turnaround.
Pre-harvest application on biomass sorghum.

Impact on Soil Mycorrhizal Fungi

When selecting herbicides, the impact on soil microbiology is a critical procurement factor. Ecotoxicological tests evaluating the germination of arbuscular mycorrhizal fungi (AMF) spores show that Gramocil (diuron + paraquat) exhibits concentration-dependent inhibition [1]. While it inhibited Gigaspora albida germination by only 8.0% at the highest tested concentrations, it showed more significant inhibition (up to 57.7%) on Rhizophagus clarus at elevated doses (e.g., 1000 + 2000 mg/kg). This differential sensitivity profile is essential for agronomists balancing aggressive weed control with soil health preservation [1].

Evidence DimensionSpore germination inhibition of AMF
Target Compound Data8.0% inhibition for G. albida; up to 57.7% for R. clarus at max dose
Comparator Or BaselineGlyphosate (0% on G. albida, 30.8% on R. clarus at 1000 mg/kg)
Quantified DifferenceDistinct, species-specific toxicity thresholds compared to systemic alternatives
ConditionsTropical artificial soil ecotoxicology assays

Understanding exact ecotoxicological thresholds allows procurement teams to select the right herbicide for specific soil management and sustainability goals.

High-light performance
Class-level
Reported more complete kill vs. paraquat alone under warm/sunny conditions
Diuron may delay photosynthesis and enhance translocation; data to verify.
Manufacturer statement; field validation advised.
AMF spore inhibition
Head-to-head
57.7% inhibition (R. clarus) vs. 30.8% for glyphosate at high dose
Greater soil microbiota impact; glyphosate may be less disruptive for R. clarus conservation.
In vitro ecotoxicology test, tropical artificial soil.

Pre-Harvest Crop Desiccation

Selected for rapidly reducing moisture content in crops like sorghum or soybeans prior to mechanical harvest, leveraging its deep translocation effect to achieve target moisture levels faster than natural drying or standalone paraquat [1].

Resistance Management in No-Till

A primary selection for burndown applications in fields dominated by glyphosate-resistant biotypes (e.g., sourgrass, fleabane), where dual PSI/PSII inhibition ensures complete eradication without relying on compromised systemic pathways [2].

Industrial Vegetation Management

Highly suited for clearing weeds in non-crop areas, rights-of-way, and industrial sites where rapid knockdown combined with short-term residual control is required to minimize maintenance frequency [2].

Application Fit Matrix

Application
Selection Property
Validation Focus
No-till burndown studies
Contact desiccation speed
Re-plant interval and crop safety
Glyphosate-resistant maize control
Co-formulation consistency
Control reliability vs. tank mixes
Tropical orchard weed control
Reported high-light performance
Complete kill and tree crop safety
Pre-harvest desiccation research
Rapid moisture reduction
Harvest timing and seed quality

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

418.1327168 g/mol

Monoisotopic Mass

418.1327168 g/mol

Heavy Atom Count

28

Explore Compound Types